(3-Methyl-thiophen-2-ylmethyl)-pyridin-3-ylmethyl-amine hydrochloride
Description
“Methyl-thiophen-2-yl-methylamine hydrochloride” is a compound used for pharmaceutical testing . It is also known as “Methyl-thiophen-2-ylmethyl-ammonium chloride” and "N-Methyl(2-thienyl)methanaminium chloride" .
Molecular Structure Analysis
The molecular formula of “Methyl-thiophen-2-yl-methylamine hydrochloride” is C6H9NS·HCl, and its molecular weight is 163.67 .Physical and Chemical Properties Analysis
“Methyl-thiophen-2-yl-methylamine hydrochloride” appears as a white crystal . It has a melting point of 188 - 200 °C . The compound should be stored at 0-8°C .Scientific Research Applications
Corrosion Inhibition
One study investigates Schiff base compounds, including N-(thiophen-2-ylmethylene)pyridin-2-amine (TMP), for their corrosion inhibitory properties on mild steel in hydrochloric acid solution. The study found that TMP exhibited the highest inhibitor efficiency, highlighting its potential application in protecting metals from corrosion (Leçe, Emregül, & Atakol, 2008).
Antibacterial and Antifungal Activities
Compounds derived from thiophene, specifically those including thiophen-2-yl and pyrimidin-2-ylamine structures, were synthesized and evaluated for their antimicrobial properties. These compounds showed promising activity against various bacterial and fungal strains, suggesting their potential in developing new antimicrobial agents (Patel & Patel, 2017).
Synthesis of Structurally Diverse Compounds
Another study utilized 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as a starting material for alkylation and ring closure reactions, aiming to generate a diverse library of compounds. This research highlights the versatility of the compound in synthesizing a range of structurally varied molecules for potential applications in medicinal chemistry and beyond (Roman, 2013).
Antifungal Activity
A study on the synthesis of novel pyrimidine derivatives with (pyridin-3-ylmethyl)thio and phenylamino moieties from ethyl acetoacetate demonstrated significant antifungal activities against Botrytis cinerea and Sclerotinia sclerotiorum. These findings indicate the potential application of such compounds in agricultural fungicides or pharmaceutical antifungals (Wang et al., 2018).
Properties
IUPAC Name |
N-[(3-methylthiophen-2-yl)methyl]-1-pyridin-3-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2S.ClH/c1-10-4-6-15-12(10)9-14-8-11-3-2-5-13-7-11;/h2-7,14H,8-9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPDSNLZWVYWFQU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)CNCC2=CN=CC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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